Cas no 184698-65-5 (1-(4-Bromomethylphenyl)-1H-pyrrole)

1-(4-Bromomethylphenyl)-1H-pyrrole Properties

Names and Identifiers

• 1H-Pyrrole,1-[4-(bromomethyl)phenyl]-
• 1-[4-(BROMOMETHYL)PHENYL]-1H-PYRROLE
• 1-[4-(bromomethyl)phenyl]pyrrole
• [4-(bromomethyl)phenyl]pyrrole
• p-(1-pyrrolyl)-benzyl bromide
• FT-0607137
• 184698-65-5
• DTXSID50383678
• AKOS015910978
• ADVNJHFDDUGRHL-UHFFFAOYSA-N
• 1-[4-(bromomethyl)phenyl]-1H-pyrrol
• W-206323
• 1-(4-(bromomethyl)phenyl)-1H-pyrrole
• SB63765
• 1-(4-bromomethyl-phenyl)-1H-pyrrole
• MFCD03783553
• 1-(4-Bromomethylphenyl)-1H-pyrrole
• 1-[4-(bromo-methyl)phenyl]-1H-pyrrole
• SCHEMBL1260586
• DB-025589
• +Expand

• MDL： MFCD03783553
• InChIKey： ADVNJHFDDUGRHL-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10BrN/c12-9-10-3-5-11(6-4-10)13-7-1-2-8-13/h1-8H,9H2
• SMILES： C1=CN(C=C1)C2=CC=C(C=C2)CBr

Computed Properties

• Exact Mass: 235.00000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 234.99966g/mol
• Heavy Atom Count: 13
• Complexity: 146
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• LogP: 3.37220
• PSA: 4.93000
• Refractive Index: 1.593
• Boiling Point: 0°C
• Melting Point: 150°C
• Flash Point: 0°C
• Density: 1.34